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Compound of Interest

Compound Name: 1h-Pyrrole-2-carbohydrazide

Cat. No.: B1296291

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and biological significance of 1H-Pyrrole-2-carbohydrazide. This compound serves
as a crucial building block in medicinal chemistry for the development of novel therapeutic
agents.

Core Physicochemical Data

The fundamental physicochemical properties of 1H-Pyrrole-2-carbohydrazide are
summarized below, providing essential data for experimental design and computational
modeling.
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Property Value Source
Molecular Formula CsH7NsO [L1121[31[4115]
Molecular Weight 125.13 g/mol [1][2][6]
Melting Point 232 °C [2][4]
236 - 238 °C [6]
Physical Form Solid [6]
logP (computed) -0.1 [1]
Referenced, specific value not
pKa . [2]
cited
FQIAWPZQJCAPSW-
InChl Key [1][3][6]

UHFFFAOYSA-N

SMILES C1=CNC(=C1)C(=O)NN [1]3]

Experimental Protocols

Detailed methodologies for the synthesis of 1H-Pyrrole-2-carbohydrazide are crucial for its
application in research and development. The following protocols have been reported in the
literature.

Synthesis from Ethyl 1H-pyrrol-2-carboxylate

A straightforward and high-yield synthesis involves the reaction of ethyl 1H-pyrrol-2-carboxylate
with hydrazine hydrate.[7]

Procedure:

e To a 25 mL round-bottomed flask equipped with a magnetic stirrer, add 0.5 mL of hydrazine
hydrate (80% in water) and 0.1392 g (1 mmol) of ethyl 1H-pyrrol-2-carboxylate.[7]

» Heat the mixture to 70°C for 45 minutes.[7]

e Cool the mixture to room temperature, allowing a suspension to form.[7]
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o Filter the resulting solid, wash with diethyl ether (Et20), and recrystallize from absolute ethyl
alcohol to obtain 1H-Pyrrole-2-carbohydrazide.[7]

Avyield of 90% has been reported for this method.[7]

Synthesis from 2,2,2-trichloro-1-(1H-pyrrol-2-yl)ethanone

An alternative synthesis route utilizes 2,2,2-trichloro-1-(1H-pyrrol-2-yl)ethanone and an excess
of hydrazine hydrate.[8]

Procedure:

Combine 0.1 mol of 2,2,2-trichloro-1-(1H-pyrrol-2-yl)ethanone with 15 mol of 99% hydrazine
hydrate.[8]

Stir and reflux the reaction mixture for 6 hours.[8]

After cooling to room temperature, pour the mixture into ice-cold water.[8]

The resulting solid product is collected by filtration and washed with water.[8]

Visualizing Synthesis and Biological Applications

The following diagrams illustrate the synthesis workflow and the role of 1H-Pyrrole-2-
carbohydrazide as a precursor to biologically active compounds.

Ethyl 1H-pyrrol-2-carboxylate

o Vi
Reaction at 70°C M» 1H-Pyrrole-2-carbohydrazide

Hydrazine Hydrate
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Synthesis of 1H-Pyrrole-2-carbohydrazide.

1H-Pyrrole-2-carbohydrazide is a key intermediate in the synthesis of various derivatives,
notably Schiff bases, which have shown a wide range of biological activities.
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From Precursor to Bioactive Derivatives.
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The pyrrole nucleus and its derivatives are known to possess a wide spectrum of biological
activities, including antibacterial, antifungal, antitumor, analgesic, antitubercular, anti-
inflammatory, and antiallergic properties.[7] Derivatives of 1H-Pyrrole-2-carbohydrazide, such
as Schiff bases, have been synthesized and screened for various pharmacological activities,
including antibacterial, antifungal, and anthelmintic actions.[8][9] Furthermore, novel pyrrole
derivatives have demonstrated antioxidant activity against neurotoxicity.[10] The hydrazone
moiety is also a recognized pharmacophore with diverse biological properties, and its
incorporation into the pyrrole structure is a key strategy in drug design.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296291#physicochemical-properties-of-1h-pyrrole-
2-carbohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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